2-((4-Chloro-2,3-dihydro-1H-inden-1-yl)carbamoyl)cyclopropane-1-carboxylic acid

• Molecular Formula: C14H14ClNO3
• Molecular Weight: 279.72 g/mol
• IUPAC Name: 2-[(4-chloro-2,3-dihydro-1H-inden-1-yl)carbamoyl]cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C14H14ClNO3/c15-11-3-1-2-8-7(11)4-5-12(8)16-13(17)9-6-10(9)14(18)19/h1-3,9-10,12H,4-6H2,(H,16,17)(H,18,19)
• InChI Key: TVFGZWKEGBWVQO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1NC(=O)C3CC3C(=O)O)C=CC=C2Cl

Description

2-((4-Chloro-2,3-dihydro-1H-inden-1-yl)carbamoyl)cyclopropane-1-carboxylic acid is a complex organic compound featuring a cyclopropane ring, an indene moiety, and a carboxylic acid group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-((4-Chloro-2,3-dihydro-1H-inden-1-yl)carbamoyl)cyclopropane-1-carboxylic acid typically involves multiple steps. One common approach starts with the preparation of 4-chloro-2,3-dihydro-1H-indene-1-carboxylic acid, which is then reacted with cyclopropane-1-carboxylic acid under specific conditions to form the desired compound. The reaction conditions often include the use of catalysts, solvents, and controlled temperatures to ensure high yield and purity .

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include the use of continuous flow reactors, advanced purification techniques, and automated systems to monitor and control the reaction parameters.

Chemical Reactions Analysis

Types of Reactions: